N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-N'-(4-methylphenyl)urea

• IUPAC Name: 1-(1-methylbenzotriazol-5-yl)-3-(4-methylphenyl)urea
• InChI: InChI=1S/C15H15N5O/c1-10-3-5-11(6-4-10)16-15(21)17-12-7-8-14-13(9-12)18-19-20(14)2/h3-9H,1-2H3,(H2,16,17,21)
• InChI Key: OBAUWFLKGWDNJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=CC3=C(C=C2)N(N=N3)C
• Molecular Formula: C15H15N5O
• Molecular Weight: 281.31 g/mol

Description

N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-N'-(4-methylphenyl)urea is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 277.34 g/mol. The compound is also known as MBTU and is primarily used in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-N'-(4-methylphenyl)urea involves the absorption of UV light by the benzotriazole moiety. This results in the formation of a stable complex between the compound and the excited state of the UV-absorbing molecule. As a result, the energy of the excited state is dissipated as heat, preventing the degradation of the molecule.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects. It is primarily used as a photostabilizer and has no direct interaction with biological systems.

Advantages and Limitations for Lab Experiments

The primary advantage of using N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-N'-(4-methylphenyl)urea in lab experiments is its ability to act as a photostabilizer for various compounds. This allows for the accurate measurement of the properties of the compound without the interference of UV light-induced degradation. However, the compound has limitations in terms of its solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for the use of N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-N'-(4-methylphenyl)urea in scientific research. One potential application is in the field of drug delivery, where the compound could be used as a photostabilizer for drugs that are sensitive to UV light. Additionally, MBTU could be used in the development of new sunscreen formulations that are more effective than current products. Finally, the compound could be used in the development of new materials with enhanced UV stability, such as plastics and coatings.

Synthesis Methods

The synthesis of N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-N'-(4-methylphenyl)urea involves the reaction of 1-methyl-1H-1,2,3-benzotriazole with 4-methylphenyl isocyanate in the presence of a catalyst. The reaction takes place in an organic solvent such as toluene or chloroform and is carried out under reflux conditions. The resulting product is then purified through recrystallization to obtain a pure compound.

Scientific Research Applications

N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-N'-(4-methylphenyl)urea has been extensively used in scientific research due to its ability to act as a photostabilizer for various compounds. It is commonly used in the field of polymer chemistry, where it is added to polymers to prevent their degradation due to exposure to UV light. Additionally, MBTU has been used in the formulation of sunscreen products to enhance their photostability.